Cas no 52913-15-2 (N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester)

• Product Name: N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester
• CAS No: 52913-15-2
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 1082382
• PubChem ID: 72386135
• Update Time: 2025-04-20

N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-[[(4-Methylphenyl)sulfonyl]oxy]ethanimidic acid ethyl ester
• ethyl (1E)-N-(4-methylphenyl)sulfonyloxyethanimidate
• N-[[(4-methylphenyl)sulfonyl]oxy]- Ethanimidic acid ethyl ester
• Ethanimid<wbr>
• Ethyl N-{[(4-methylphenyl)sulfonyl]oxy}ethanimidoate
• LogP
• DTXSID001221629
• Ethyl N-[[(4-methylphenyl)sulfonyl]oxy]ethanimidate
• DA-18379
• ethyl N-[(4-methylbenzenesulfonyl)oxy]ethanimidate
• N-[[(4-Methylphenyl)sulfonyl]oxy]-ethanimidic acidethylester
• 52913-15-2

• Inchi： 1S/C11H15NO4S/c1-4-15-10(3)12-16-17(13,14)11-7-5-9(2)6-8-11/h5-8H,4H2,1-3H3
• InChI Key： SKZAZOFQMZCYJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)ON=C(C)OCC

Computed Properties

• Exact Mass: 257.07225
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• Density: 1.18
• Melting Point: 70-71 ºC
• PSA: 64.96